Cas no 2096333-52-5 (3-Chloro-2-ethoxypyridine-4-boronic acid)

3-Chloro-2-ethoxypyridine-4-boronic acid structure
2096333-52-5 structure
Product Name:3-Chloro-2-ethoxypyridine-4-boronic acid
CAS No:2096333-52-5
MF:C7H9BClNO3
MW:201.415261030197
MDL:MFCD18914508
CID:4637938
Update Time:2023-08-10

3-Chloro-2-ethoxypyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-ethoxypyridine-4-boronic acid
    • (3-chloro-2-ethoxypyridin-4-yl)boronic acid
    • WID33352
    • AT14644
    • Y2516
    • MDL: MFCD18914508
    • Inchi: 1S/C7H9BClNO3/c1-2-13-7-6(9)5(8(11)12)3-4-10-7/h3-4,11-12H,2H2,1H3
    • InChI Key: XKWNVKMBQHHEHS-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC=CC=1B(O)O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Topological Polar Surface Area: 62.6

3-Chloro-2-ethoxypyridine-4-boronic acid Pricemore >>

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abcr
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